4-Methoxyphenyl 6-acetyl-2-oxo-2,3-dihydro-1,3-benzoxazole-3-carboxylate

• IUPAC Name: (4-methoxyphenyl) 6-acetyl-2-oxo-1,3-benzoxazole-3-carboxylate
• InChI: InChI=1S/C17H13NO6/c1-10(19)11-3-8-14-15(9-11)24-17(21)18(14)16(20)23-13-6-4-12(22-2)5-7-13/h3-9H,1-2H3
• InChI Key: OTFIYJFEIKDOGO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)N(C(=O)O2)C(=O)OC3=CC=C(C=C3)OC
• Molecular Formula: C17H13NO6
• Molecular Weight: 327.29 g/mol
• CAS No.: 1349070-58-1

Description

“4-Methoxyphenyl 6-acetyl-2-oxo-2,3-dihydro-1,3-benzoxazole-3-carboxylate” is a chemical compound with the molecular formula C17H13NO6. It has an average mass of 327.288 Da and a monoisotopic mass of 327.074280 Da. The compound is also known by other names, including “3 (2H)-Benzoxazolecarboxylic acid, 6-acetyl-2-oxo-, 4-methoxyphenyl ester” and "4-Methoxyphenyl 6-acetyl-2-oxo-1,3-benzoxazole-3 (2H)-carboxylate".

Molecular Structure Analysis

The InChI code for this compound is 1S/C17H13NO6/c1-10(19)11-3-8-14-15(9-11)24-17(21)18(14)16(20)23-13-6-4-12(22-2)5-7-13/h3-9H,1-2H3. This code provides a detailed description of the compound’s molecular structure.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 327.2920. Its elemental composition is approximately 62.39% carbon, 4.00% hydrogen, 4.28% nitrogen, and 29.33% oxygen.

Scientific Research Applications

Pharmaceutical Chemistry

Schiff bases, which include compounds like 4-methoxyphenyl 6-acetyl-2-oxo-2,3-dihydro-1,3-benzoxazole-3-carboxylate, have significant applications in pharmaceutical chemistry. They are particularly important due to their potential biological activity, especially when they contain biologically active rings like 1,2,4-triazole. These compounds are anticipated to contribute to the development of treatments for various diseases in the future (Gürbüz et al., 2020).

Synthesis of Fluorescent Probes

Certain derivatives of benzoxazole, such as 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole, have been used to create fluorescent probes that are sensitive to pH changes and can detect specific metal cations like magnesium and zinc. This application is significant in various scientific fields, including chemistry and biology (Tanaka et al., 2001).

Antimicrobial Activities

Compounds related to 4-methoxyphenyl benzoxazole derivatives have shown promising results in antimicrobial studies. For instance, some newly synthesized 1,2,4-triazole derivatives demonstrated good to moderate antimicrobial activities against various microorganisms (Bektaş et al., 2007).

Photochemical Properties

The photochemical properties of benzoxazole derivatives, like 4-methoxyphenyl benzoxazole, have been studied to understand their behavior under different conditions. For example, research on 2-(2-hydroxy-3-methoxyphenyl)benzoxazole and its derivatives revealed varying fluorescence efficiencies and emission wavelengths, contributing to the understanding of excited-state intramolecular proton transfer (ESIPT) processes (Ohshima et al., 2007).

Synthesis of Chiral Derivatives

Research into the synthesis of chiral derivatives of oxazole compounds, including those with methoxyphenyl groups, has led to the creation of biologically important molecules. These studies are crucial in developing new compounds with potential therapeutic applications (Suga et al., 1994).

Synthesis of Novel Heterocyclic Systems

The synthesis and study of novel heterocyclic systems derived from compounds such as 4-methoxyphenyl benzoxazole derivatives provide insights into the development of new therapeutic agents and contribute to advancements in chemical synthesis techniques (Deady & Devine, 2006).